3,4-dichloro-N-{3-fluoro-4-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide

• IUPAC Name: 3,4-dichloro-N-[3-fluoro-4-(4-methylsulfonylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C18H18Cl2FN3O3S/c1-28(26,27)24-8-6-23(7-9-24)17-5-3-13(11-16(17)21)22-18(25)12-2-4-14(19)15(20)10-12/h2-5,10-11H,6-9H2,1H3,(H,22,25)
• InChI Key: LZTOKEGDWYMFSH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl)F
• Molecular Formula: C18H18Cl2FN3O3S
• Molecular Weight: 446.3 g/mol

Description

3,4-dichloro-N-{3-fluoro-4-[4-(methylsulfonyl)piperazino]phenyl}benzenecarboxamide is a chemical compound. It is often used in various chemical and pharmaceutical research.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a carboxamide, a piperazine ring, and a methylsulfonyl group. The presence of these groups likely contributes to the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

This compound has several physical and chemical properties, including its molecular weight, density, melting point, and boiling point. These properties can influence how the compound behaves in different environments and how it interacts with other substances.

Scientific Research Applications

Agrochemicals and Pesticides

The compound’s structural features make it a potential candidate for agrochemicals and pesticides. Researchers have investigated its effectiveness in controlling pests, particularly insects. By inhibiting chitin synthesis, it can disrupt the exoskeleton formation of target pests, leading to their death or infertility. .

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. It may vary depending on the context in which it is used.